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For Researchers, Scientists, and Drug Development Professionals

Introduction

LY3020371 hydrochloride is a potent and selective antagonist of the metabotropic glutamate
receptors 2 and 3 (MGIuR2 and mGIuR3).[1][2][3] These receptors are G-protein coupled
receptors (GPCRSs) that, upon activation, couple to the Gai/o signaling pathway, leading to the
inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic adenosine
monophosphate (CAMP) levels.[4][5] As an antagonist, LY3020371 hydrochloride blocks the
action of mGIluR2/3 agonists, thereby preventing the inhibition of adenylyl cyclase and resulting
in a measurable increase in CAMP levels in the presence of an adenylyl cyclase stimulator such
as forskolin.[1][2][3] This property makes LY3020371 hydrochloride a valuable tool for
studying the pharmacology of mGIluR2/3 and for screening for novel ligands targeting these
receptors.

These application notes provide a detailed protocol for utilizing LY3020371 hydrochloride in a
cAMP formation assay, along with relevant quantitative data and pathway diagrams to facilitate
experimental design and data interpretation.

Quantitative Data

The following tables summarize the in vitro potency and selectivity of LY3020371
hydrochloride.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b10824547?utm_src=pdf-interest
https://www.benchchem.com/product/b10824547?utm_src=pdf-body
https://bioline.ru/upload/medialibrary/ead/LANCE_Ultra_cAMP_statfja.pdf
https://resources.revvity.com/pdfs/gde-lance-ultra-camp-assay-development-guidelines.pdf
https://www.ncbi.nlm.nih.gov/books/NBK464633/
https://resources.revvity.com/pdfs/app-camp-alphascreen-assay-method-for-pharmacological-characterization.pdf
https://resources.revvity.com/pdfs/gde-optimisation-assay-camp-gi-antago.pdf
https://www.benchchem.com/product/b10824547?utm_src=pdf-body
https://bioline.ru/upload/medialibrary/ead/LANCE_Ultra_cAMP_statfja.pdf
https://resources.revvity.com/pdfs/gde-lance-ultra-camp-assay-development-guidelines.pdf
https://www.ncbi.nlm.nih.gov/books/NBK464633/
https://www.benchchem.com/product/b10824547?utm_src=pdf-body
https://www.benchchem.com/product/b10824547?utm_src=pdf-body
https://www.benchchem.com/product/b10824547?utm_src=pdf-body
https://www.benchchem.com/product/b10824547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Table 1: Binding Affinity of LY3020371 Hydrochloride for Human mGIluR2 and mGIuR3

Receptor Ki (nM) Reference
hmGIuR2 5.26 [1][2]
hmGIuR3 2.50 [1][2]

Table 2: Functional Antagonist Activity of LY3020371 Hydrochloride in cAMP Formation
Assays

CelllTissue

. Agonist IC50 (nM) Reference

Preparation
Cells expressing

DCG-IV 16.2 [11[2][3]
human mGIuR2
Cells expressing

DCG-IV 6.21 [1][2]
human mGIuR3
Rat Cortical )

Endogenous Agonist 29 [2]
Synaptosomes

Signaling Pathway

The mechanism of action of LY3020371 hydrochloride in a cAMP formation assay involves
the canonical Gai signaling pathway. The following diagram illustrates this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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